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Compound of Interest

Compound Name: 3,5-Diethyloctane

CAS No.: 62183-93-1

Cat. No.: B14561832

Get Quote

CAS Registry Number: 62183-93-1[1]

This technical guide provides a summary of the available information on 3,5-diethyloctane,

geared towards researchers, scientists, and drug development professionals. Due to the limited

publicly available data on this specific compound, this guide focuses on its fundamental

properties and places it within the broader context of branched alkanes.

Physicochemical Properties
Quantitative data for 3,5-diethyloctane is summarized in the table below. This information is

crucial for understanding its physical behavior and potential applications as a solvent or in

material science.
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Property Value Source

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.3348 g/mol [1]

CAS Registry Number 62183-93-1 [1]

Melting Point (estimate) -50.8 °C [2]

Boiling Point 197 °C [2]

Density 0.7617 g/cm³ [2]

Refractive Index 1.4263 [2]

Synthesis and Experimental Protocols
Detailed experimental protocols for the specific synthesis of 3,5-diethyloctane are not readily

available in peer-reviewed literature. However, its synthesis can be conceptually approached

through established methods for forming carbon-carbon bonds to create branched alkanes.

Two potential synthetic strategies are outlined below.

Hypothetical Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis of a branched alkane

like 3,5-diethyloctane, highlighting key stages from precursor selection to final purification.
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Conceptual Synthesis Workflow for Branched Alkanes

Alkyl Halides Wurtz Coupling

Carbonyl Compounds Grignard Reaction

Aqueous Workup Distillation

Chromatography 3,5-Diethyloctane

General Metabolic Pathway of Branched Alkanes

3,5-Diethyloctane
(Branched Alkane)

Cytochrome P450
Hydroxylation

Hydroxylated Metabolite
(Alcohol)

Further Oxidation
(Aldehyde/Carboxylic Acid)

Conjugation & Excretion
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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